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Compound of Interest

Compound Name: AVE 0991 sodium salt

Cat. No.: B605699 Get Quote

Essential Safety and Handling Guide for AVE
0991 Sodium Salt
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and

disposal of AVE 0991 sodium salt, a nonpeptide and orally active Ang-(1-7) receptor Mas

agonist. Adherence to these guidelines is essential for ensuring laboratory safety and

maintaining experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
AVE 0991 sodium salt is classified with the following hazards: Harmful if swallowed, causes

skin irritation, causes serious eye irritation, and may cause respiratory irritation.[1] Appropriate

personal protective equipment is mandatory to mitigate these risks.

Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Purpose

Respiratory Protection NIOSH-approved respirator

To prevent inhalation of the

powdered compound, which

can cause respiratory irritation.

[1]

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from dust

particles that can cause

serious irritation.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

To prevent skin contact, which

can cause irritation.[1]

Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Handling and Storage Procedures
Proper handling and storage are crucial to maintain the stability of AVE 0991 sodium salt and

to ensure the safety of laboratory personnel.

Operational Plan: Step-by-Step Handling

Preparation: Ensure all required PPE is worn correctly before handling the compound. Work

in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation risk.

[1]

Weighing: When weighing the powdered compound, use a balance inside a fume hood or a

ventilated balance enclosure to contain any airborne particles.

Solution Preparation: When preparing solutions, add the solid AVE 0991 sodium salt to the

solvent slowly to avoid splashing.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[1] Decontaminate all work surfaces.

Storage
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Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

Keep away from incompatible materials such as strong oxidizing agents.

First Aid and Emergency Procedures
In the event of exposure, immediate and appropriate action is critical.

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation persists, seek medical

attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Disposal Plan
Dispose of AVE 0991 sodium salt and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Do not allow the chemical to

enter drains or waterways.

Experimental Protocols and Data
AVE 0991 is an agonist of the Mas receptor, a key component of the renin-angiotensin system

(RAS).[2]
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Quantitative Data

Parameter Value Reference

IC50 (Bovine Aortic Endothelial

Cells)
21 nM [1]

IC50 (COS Cells) 47.5 nM [2]

Experimental Workflow: Receptor Binding Assay

A common experiment to characterize the binding of AVE 0991 to the Mas receptor involves a

competitive binding assay.

Preparation

Incubation

Separation

Detection & Analysis

Prepare cell membranes
expressing Mas receptor

Incubate membranes, radiolabeled ligand,
and AVE 0991 together

Prepare radiolabeled
Ang-(1-7) (e.g., [125I]-Ang-(1-7))

Prepare various concentrations
of AVE 0991

Separate bound from
free radioligand (e.g., filtration)

Quantify bound radioactivity

Calculate IC50 value
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Caption: Workflow for a competitive receptor binding assay.

Signaling Pathway
AVE 0991 acts as an agonist for the Mas receptor, which is part of the protective arm of the

Renin-Angiotensin System (RAS). Activation of the Mas receptor by its endogenous ligand,

Angiotensin-(1-7), or by agonists like AVE 0991, leads to downstream signaling cascades that

are generally associated with vasodilation, anti-inflammatory, and anti-proliferative effects.
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Caption: Simplified signaling pathway of the Renin-Angiotensin System.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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